(2S,5R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoropiperidine-2-carboxylic acid

• IUPAC Name: (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-fluoropiperidine-2-carboxylic acid
• InChI: InChI=1S/C21H20FNO4/c22-13-9-10-19(20(24)25)23(11-13)21(26)27-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,24,25)/t13-,19+/m1/s1
• InChI Key: AUQPWZCUOUNEAQ-YJYMSZOUSA-N
• Canonical SMILES: C1CC(N(CC1F)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Isomeric SMILES: C1C[C@H](N(C[C@@H]1F)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C21H20FNO4
• Molecular Weight: 369.4 g/mol

Description

(2S,5R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-fluoropiperidine-2-carboxylic acid is a chemical compound that is commonly referred to as Fmoc-5F-Pip-COOH. This compound has gained significant attention in scientific research due to its potential applications in drug discovery and development. In

Mechanism of Action

The mechanism of action of Fmoc-5F-Pip-COOH is still under investigation. However, studies have shown that this compound exhibits its antitumor activity by inhibiting the growth and proliferation of cancer cells. Fmoc-5F-Pip-COOH has also been found to induce apoptosis, a process of programmed cell death, in cancer cells. The ability of Fmoc-5F-Pip-COOH to cross the blood-brain barrier suggests that it may have a role in the treatment of neurological disorders.
Biochemical and Physiological Effects
Studies have shown that Fmoc-5F-Pip-COOH exhibits low toxicity and has minimal side effects. This compound has been found to be stable in various biological fluids, including blood and plasma. Fmoc-5F-Pip-COOH has been shown to have a high affinity for certain receptors, which may play a role in its antitumor activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using Fmoc-5F-Pip-COOH in lab experiments is its potency and selectivity. This compound has been found to exhibit potent antitumor activity and has a high affinity for certain receptors. However, the synthesis of Fmoc-5F-Pip-COOH is a complex process that requires expertise in organic chemistry. Additionally, the high cost of this compound may limit its use in certain lab experiments.

Future Directions

For the use of Fmoc-5F-Pip-COOH in scientific research include the development of novel anticancer drugs and the investigation of its potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of Fmoc-5F-Pip-COOH involves a series of chemical reactions that require specific reagents and conditions. The first step involves the protection of the amine group of piperidine with the Fmoc group. This is followed by the introduction of a fluorine atom at the 5th position of the piperidine ring. The final step involves the deprotection of the Fmoc group to yield the final product. The synthesis of Fmoc-5F-Pip-COOH is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Fmoc-5F-Pip-COOH has been used in various scientific research studies, particularly in drug discovery and development. This compound has been found to exhibit potent antitumor activity and has been used as a lead compound in the development of anticancer drugs. Fmoc-5F-Pip-COOH has also been investigated for its potential as a drug delivery system due to its ability to cross the blood-brain barrier. Additionally, this compound has been used in the development of novel antibiotics and antiviral agents.